Cas no 108440-35-3 (1H-Indole-5-carboxylic acid, 2,3-dihydro-3-hydroxy-2-oxo-3-(trifluoromethyl)-, ethyl ester)

• Product Name: 1H-Indole-5-carboxylic acid, 2,3-dihydro-3-hydroxy-2-oxo-3-(trifluoromethyl)-, ethyl ester
• CAS No: 108440-35-3
• MF: C₁₂H₁₀F₃NO₄
• MW: 289.207314014435
• MDL: MFCD00788199
• CID: 4424476
• PubChem ID: 13626543
• Update Time: 2025-07-25

1H-Indole-5-carboxylic acid, 2,3-dihydro-3-hydroxy-2-oxo-3-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carboxylic acid, 2,3-dihydro-3-hydroxy-2-oxo-3-(trifluoromethyl)-, ethyl ester
• ethyl 3-hydroxy-2-oxo-3-(trifluoromethyl)indoline-5-carboxylate
• ethyl 3-hydroxy-2-oxo-3-(trifluoromethyl)-1H-indole-5-carboxylate
• 5-ETHOXYCARBONYL-3-HYDROXY-2-OXO-3-(TRIFLUOROMETHYL)INDOLINE
• MFCD00788199
• ethyl 3-hydroxy-2-oxo-3-(trifluoromethyl)-2,3-dihydro-1H-indole-5-carboxylate
• 108440-35-3
• AKOS025214153
• 3-hydroxy-5-carbethoxy-2-oxo-3-trifluoromethylindoline

• MDL： MFCD00788199
• Inchi： 1S/C12H10F3NO4/c1-2-20-9(17)6-3-4-8-7(5-6)11(19,10(18)16-8)12(13,14)15/h3-5,19H,2H2,1H3,(H,16,18)
• InChI Key： PDFLSYJRNNYOSA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(OCC)=O)C=C2)C(O)(C(F)(F)F)C1=O

Computed Properties

• Exact Mass: 289.05619229Da
• Monoisotopic Mass: 289.05619229Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 1H-Indole-5-carboxylic acid, 2,3-dihydro-3-hydroxy-2-oxo-3-(trifluoromethyl)-, ethyl ester

Comprehensive Overview of 1H-Indole-5-carboxylic acid, 2,3-dihydro-3-hydroxy-2-oxo-3-(trifluoromethyl)-, ethyl ester (CAS No. 108440-35-3)

The compound 1H-Indole-5-carboxylic acid, 2,3-dihydro-3-hydroxy-2-oxo-3-(trifluoromethyl)-, ethyl ester (CAS No. 108440-35-3) is a specialized indole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and ethyl ester moiety, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating biological pathways, particularly in drug discovery targeting inflammation and metabolic disorders.

In recent years, the demand for fluorinated indole derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the 3-hydroxy-2-oxo and trifluoromethyl groups in this compound aligns with current trends in medicinal chemistry, where such modifications improve drug-like properties. A growing number of studies highlight its utility in developing kinase inhibitors and GPCR modulators, addressing pressing healthcare challenges like oncology and CNS diseases.

From a synthetic perspective, CAS No. 108440-35-3 serves as a versatile building block. Its ethyl ester functionality allows for further derivatization, enabling researchers to explore structure-activity relationships (SAR) efficiently. This adaptability is critical in optimizing lead compounds, a topic frequently searched in AI-driven drug design platforms. Notably, its stability under physiological conditions makes it a candidate for prodrug development, a hot topic in pharmaceutical formulation.

Environmental and regulatory considerations also play a role in the compound’s applications. Unlike volatile organic compounds, 1H-Indole-5-carboxylic acid derivatives exhibit lower ecological risks, aligning with green chemistry principles. This aspect resonates with industries prioritizing sustainable practices, a recurring theme in academic and industrial forums. Analytical methods like HPLC and LC-MS are commonly employed to characterize this compound, ensuring purity for high-value applications.

In summary, 1H-Indole-5-carboxylic acid, 2,3-dihydro-3-hydroxy-2-oxo-3-(trifluoromethyl)-, ethyl ester represents a convergence of innovation and practicality. Its relevance to drug discovery, agrochemical development, and material science underscores its multidisciplinary appeal. As research continues to uncover new applications, this compound is poised to remain a focal point in scientific and industrial advancements.